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Compound of Interest

Compound Name: 5-Fluoropiperidin-3-ol

Cat. No.: B15261364 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Fluoropiperidin-3-ol, a
fluorinated heterocyclic compound of significant interest in medicinal chemistry and drug

development. This document consolidates available data on its chemical properties,

stereoisomers, and its emerging role as a valuable building block in the synthesis of novel

therapeutics.

Core Concepts and Properties
5-Fluoropiperidin-3-ol is a piperidine derivative characterized by the substitution of a fluorine

atom at the 5-position and a hydroxyl group at the 3-position. The presence of the fluorine atom

can significantly influence the molecule's physicochemical properties, such as basicity (pKa),

lipophilicity, and metabolic stability, making it an attractive moiety for the design of new drugs

with improved pharmacokinetic profiles. The stereochemistry of the fluorine and hydroxyl

groups gives rise to several stereoisomers, each with unique CAS numbers and potentially

distinct biological activities.

Physicochemical Properties
The following tables summarize the available quantitative data for the different stereoisomers of

5-Fluoropiperidin-3-ol. It is important to note that comprehensive experimental data for all

properties are not publicly available for all isomers.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15261364?utm_src=pdf-interest
https://www.benchchem.com/product/b15261364?utm_src=pdf-body
https://www.benchchem.com/product/b15261364?utm_src=pdf-body
https://www.benchchem.com/product/b15261364?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15261364?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: General Properties of 5-Fluoropiperidin-3-ol Stereoisomers

Property
(3S,5S)-5-
Fluoropiperidin-3-
ol

(3R,5S)-5-
Fluoropiperidin-3-
ol

Racemic 5-
Fluoropiperidin-3-
ol

CAS Number 1969287-84-0 2381454-55-1 1934860-71-5

Molecular Formula C₅H₁₀FNO C₅H₁₀FNO C₅H₁₀FNO

Molecular Weight 119.14 g/mol 119.14 g/mol 119.14 g/mol

InChI Key Data not available
NEKACQUHAHXIIL-

CRCLSJGQSA-N
Data not available

Table 2: Detailed Physicochemical Properties of 5-Fluoropiperidin-3-ol Stereoisomers

Property
(3S,5S)-5-
Fluoropiperidin-3-
ol

(3R,5S)-5-
Fluoropiperidin-3-
ol

Racemic 5-
Fluoropiperidin-3-
ol

Melting Point Data not available Data not available Data not available

Boiling Point Data not available Data not available Data not available

Density Data not available Data not available Data not available

Solubility Data not available Data not available Data not available

pKa Data not available Data not available Data not available

Spectral Data
Detailed spectral data such as ¹H NMR, ¹³C NMR, and mass spectrometry for specific isomers

of 5-Fluoropiperidin-3-ol are not readily available in the public domain. Researchers are

advised to acquire these compounds from commercial suppliers who may provide product-

specific analytical data.

Experimental Protocols
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While a specific, detailed experimental protocol for the synthesis of 5-Fluoropiperidin-3-ol is
not fully described in the available literature, a general methodology for the synthesis of

fluorinated piperidines can be inferred. The synthesis often involves the use of a protected

piperidone precursor, followed by stereoselective reduction and fluorination steps.

A representative workflow for the synthesis of a fluorinated piperidinol is outlined below. This

should be considered a general guideline, and specific reaction conditions would require

optimization for the synthesis of 5-Fluoropiperidin-3-ol.

General Synthetic Workflow for Fluorinated Piperidinols

N-Protected Piperidone Precursor

Stereoselective Reduction of Ketone

Reducing Agent (e.g., NaBH4)

Introduction of Fluorine (e.g., using a fluorinating agent)

Fluorinating Agent (e.g., Selectfluor)

Deprotection of Nitrogen

Deprotection Conditions (e.g., acid or hydrogenation)

Final Fluoropiperidinol Product

Click to download full resolution via product page

A generalized synthetic workflow for producing fluorinated piperidinols.
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Biological Activity and Applications in Drug
Discovery
Fluorinated piperidines are recognized as important structural motifs in medicinal chemistry.

The introduction of fluorine can modulate key drug-like properties, including metabolic stability

and receptor binding affinity.

Role as a Building Block for Serotonin Receptor
Antagonists
Derivatives of 5-Fluoropiperidin-3-ol have been investigated for their potential as antagonists

of serotonin receptors, particularly the 5-HT2A receptor. Antagonism of this receptor is a key

mechanism for the action of several atypical antipsychotic drugs. The fluoropiperidine moiety

can be incorporated into larger molecules to enhance their binding to the target receptor and

improve their pharmacokinetic profile.

Role in Drug Discovery

5-Fluoropiperidin-3-ol
(Building Block)

Bioactive Molecule
(e.g., Serotonin Receptor Antagonist)

Incorporation via
Chemical Synthesis

Enhanced Pharmacokinetics:
- Increased Metabolic Stability

- Modulated pKa
- Improved Oral Bioavailability

Leads to

Click to download full resolution via product page

Logical relationship of 5-Fluoropiperidin-3-ol in drug development.

The strategic placement of fluorine on the piperidine ring can lower the pKa of the basic

nitrogen atom. This reduction in basicity can lead to decreased interaction with acidic

phospholipids in cell membranes and a lower likelihood of sequestration in lysosomes, which in

turn can contribute to improved oral bioavailability.

Safety Information
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Detailed toxicology and safety data for 5-Fluoropiperidin-3-ol are not widely available. As with

any research chemical, it should be handled with appropriate personal protective equipment

(PPE), including gloves, safety glasses, and a lab coat, in a well-ventilated area or fume hood.

A comprehensive Safety Data Sheet (SDS) should be obtained from the supplier before

handling.

Conclusion
5-Fluoropiperidin-3-ol represents a valuable and versatile building block for the development

of novel therapeutics. While a complete dataset of its physicochemical properties is yet to be

established in publicly accessible literature, its utility in modifying the pharmacokinetic profiles

of drug candidates, particularly in the area of serotonin receptor modulation, is evident. Further

research into the specific properties and biological activities of its various stereoisomers is

warranted and holds promise for the discovery of new and improved medicines.

To cite this document: BenchChem. [5-Fluoropiperidin-3-ol: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15261364#5-fluoropiperidin-3-ol-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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